(1S)-1-(2-Bromo-4,5-dimethoxyphenyl)propan-1-amine;hydrochloride

• IUPAC Name: (1S)-1-(2-bromo-4,5-dimethoxyphenyl)propan-1-amine;hydrochloride
• InChI: InChI=1S/C11H16BrNO2.ClH/c1-4-9(13)7-5-10(14-2)11(15-3)6-8(7)12;/h5-6,9H,4,13H2,1-3H3;1H/t9-;/m0./s1
• InChI Key: MYJYRENHSRKMRL-FVGYRXGTSA-N
• Canonical SMILES: CCC(C1=CC(=C(C=C1Br)OC)OC)N.Cl
• Isomeric SMILES: CC[C@@H](C1=CC(=C(C=C1Br)OC)OC)N.Cl
• Molecular Formula: C11H17BrClNO2
• Molecular Weight: 310.61 g/mol

Description

(1S)-1-(2-Bromo-4,5-dimethoxyphenyl)propan-1-amine;hydrochloride, also known as 2C-B or Nexus, is a synthetic psychedelic drug that belongs to the phenethylamine family. It was first synthesized in 1974 by Alexander Shulgin, a renowned American chemist and pharmacologist. 2C-B gained popularity in the 1990s as a recreational drug due to its hallucinogenic effects. However, it has also been studied for its potential therapeutic applications.

Scientific Research Applications

Analytical Identification and Synthesis

A study focused on the test purchase, identification, and synthesis of bk-2C-B, a substance related to 2-(4-bromo-2,5-dimethoxyphenyl)ethan-1-amine (2C-B), utilizing analytical techniques like nuclear magnetic resonance spectroscopy, gas and liquid chromatography, and high-resolution mass spectrometry. X-ray crystallography confirmed the substance as a hydrochloride and hydrobromide salt mixture, suggesting its preparation via the hexamethylenetetramine route followed by hydrochloric acid hydrolysis (Power et al., 2015).

Structural and Conformational Studies

Research on 2-amino-N-[2-(dimethylphenoxy)ethyl]propan-1-ol derivatives highlighted their structural characteristics through X-ray diffraction analysis. The study provided insights into the conformations of amine fragments in different environments, enriching our understanding of molecular interactions and hydrogen-bonded structures (Nitek et al., 2020).

Metabolic Pathways

Investigating the in vivo metabolism of 4-bromo-2,5-dimethoxyphenethylamine (2C-B) in rats revealed various metabolites, elucidating the metabolic pathways operative in rats. This study contributes to our understanding of how similar compounds are metabolized, providing a basis for further pharmacological and toxicological evaluations (Kanamori et al., 2002).

Pyrolysis Products Analysis

Research on the pyrolysis products of new psychoactive substances, including bk-2C-B, highlighted the formation of unknown substances upon exposure to heat. Such studies are crucial for understanding the potential risks associated with the inhalation of pyrolysis products, especially given their unknown toxicity (Texter et al., 2018).